Cas no 14341-52-7 (2-Butynedioic acid dipotassium salt)
2-Butynedioic acid dipotassium salt is a potassium derivative of butynedioic acid, commonly utilized in organic synthesis and pharmaceutical applications. This compound serves as a versatile intermediate, particularly in the preparation of conjugated systems and specialty chemicals. Its high solubility in water enhances reactivity in aqueous-phase reactions, while the dipotassium form improves stability and handling. The salt’s rigid alkyne backbone facilitates controlled functionalization, making it valuable for cross-coupling and polymerization processes. Its consistent purity and well-defined structure ensure reproducibility in research and industrial settings. Suitable for use under inert conditions, it is often employed in catalytic and stoichiometric transformations requiring precise molecular control.
14341-52-7 structure
Product Name:2-Butynedioic acid dipotassium salt
CAS No:14341-52-7
MF:C4K2O4
MW:190.237003326416
CID:1313315
Update Time:2025-06-07
2-Butynedioic acid dipotassium salt Chemical and Physical Properties
Names and Identifiers
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- 2-Butynedioic acid, dipotassium salt
- 2-Butynedioic acid dipotassium salt
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- Inchi： 1S/C4H2O4.2K/c5-3(6)1-2-4(7)8;;/h(H,5,6)(H,7,8);;/q;2*+1/p-2
- InChI Key： BXISNBUTGVYPFK-UHFFFAOYSA-L
- SMILES： [K+].[K+].C([O-])(=O)C#CC([O-])=O
2-Butynedioic acid dipotassium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD66022-25g |
Potassium but-2-ynedioate |
14341-52-7 | 95% | 25g |
￥173.0 | 2023-04-01 |
2-Butynedioic acid dipotassium salt Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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